Cas no 825648-96-2 (Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester)
825648-96-2 structure
Product Name:Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
CAS No:825648-96-2
MF:C25H50O2
MW:382.663308620453
CID:687713
PubChem ID:11560011
Update Time:2025-04-19
Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
- 8-methylhexadecyl 2-ethylhexanoate
- 825648-96-2
- DTXSID80468609
-
- Inchi: 1S/C25H50O2/c1-5-8-10-11-13-16-19-23(4)20-17-14-12-15-18-22-27-25(26)24(7-3)21-9-6-2/h23-24H,5-22H2,1-4H3
- InChI Key: WTJOOVFKFIFIME-UHFFFAOYSA-N
- SMILES: O(C(C(CC)CCCC)=O)CCCCCCCC(C)CCCCCCCC
Computed Properties
- Exact Mass: 382.381080833g/mol
- Monoisotopic Mass: 382.381080833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 26.3Ų
Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
825648-96-2 (Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester) Related Products
- 2349-07-7(Hexyl isobutyrate)
- 2050-01-3(Isoamyl Isobutyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 105-79-3(isobutyl caproate)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 2163-48-6(Diethyl propylmalonate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
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